Cas no 2172131-79-0 (3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid)

• Product Name: 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• CAS No: 2172131-79-0
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6289477
• PubChem ID: 165877445
• Update Time: 2025-05-21

3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid
• 2172131-79-0
• 3-{N-cyclopropyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}propanoic acid
• EN300-1512667

• Inchi： 1S/C26H28N2O5/c29-23(30)12-15-28(17-10-11-17)24(31)26(13-5-14-26)27-25(32)33-16-22-20-8-3-1-6-18(20)19-7-2-4-9-21(19)22/h1-4,6-9,17,22H,5,10-16H2,(H,27,32)(H,29,30)
• InChI Key： JKEDHQRSARZUTC-UHFFFAOYSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid

Recent Advances in the Study of 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS: 2172131-79-0)

The compound 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid (CAS: 2172131-79-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile intermediate in peptide synthesis, particularly in the construction of cyclobutyl-based peptidomimetics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), allowing for efficient deprotection and subsequent coupling reactions. Researchers have successfully employed this compound in the synthesis of novel peptide-based inhibitors targeting various enzymes, including proteases and kinases.

In addition to its synthetic utility, preliminary biological evaluations have revealed promising activity profiles for derivatives of 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid. For instance, a recent study demonstrated that cyclobutyl-containing peptides derived from this scaffold exhibit enhanced binding affinity and selectivity towards G protein-coupled receptors (GPCRs), making them potential candidates for the treatment of neurological disorders. Furthermore, the compound's unique cyclobutyl ring has been shown to confer improved metabolic stability, addressing a common challenge in peptide-based therapeutics.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have explored its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability and biocompatibility are critical for ensuring efficient payload release at the target site. Early-stage in vitro and in vivo studies have shown encouraging results, with improved pharmacokinetic profiles and reduced off-target effects compared to traditional linker chemistries.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid. Current efforts are focused on developing more efficient synthetic routes and exploring its incorporation into diverse therapeutic modalities. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}propanoic acid represents a promising scaffold in medicinal chemistry, with potential applications ranging from peptide therapeutics to targeted drug delivery. Continued research into its biological activity and synthetic optimization will be crucial for unlocking its full therapeutic potential.